8-(4-(4-chlorobenzyl)piperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione
Description
8-(4-(4-chlorobenzyl)piperazin-1-yl)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H29ClN6O2 and its molecular weight is 493.01. The purity is usually 95%.
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Scientific Research Applications
Cardiovascular Activity and Receptor Affinity
Research on structurally related compounds has explored their potential in treating cardiovascular conditions. For example, derivatives of the core chemical structure have shown prophylactic antiarrhythmic activity and hypotensive effects, with some compounds demonstrating weak affinity for alpha1- and alpha2-adrenoreceptors (Chłoń-Rzepa et al., 2004). This suggests potential research applications in developing new cardiovascular drugs.
Antihistaminic Activity
A study highlighted the synthesis and evaluation of compounds for antihistaminic activity. Certain derivatives exhibited significant inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential applications in treating allergic conditions (Pascal et al., 1985).
Structural and Luminescent Properties
Another research area involves the structural analysis and luminescent properties of related compounds. For instance, the luminescent properties and photo-induced electron transfer of piperazine substituted naphthalimide model compounds have been studied, which could have implications for developing new materials or analytical tools (Gan et al., 2003).
Antimycobacterial Activity
Some derivatives have been synthesized to identify potent inhibitors of Mycobacterium tuberculosis, aiming at disrupting peptidoglycan biosynthesis and exerting antiproliferative effects. This line of research is crucial for developing new therapeutics against tuberculosis (Konduri et al., 2020).
Herbicidal Activity
Research has also been conducted on the herbicidal activity of novel 1-phenyl-piperazine-2,6-diones, showcasing the potential of these compounds in agricultural applications. The synthesis and evaluation of these compounds could lead to the development of new herbicides (Li et al., 2005).
properties
IUPAC Name |
8-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(3-phenylpropyl)purine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29ClN6O2/c1-30-23-22(24(34)29-26(30)35)33(13-5-8-19-6-3-2-4-7-19)25(28-23)32-16-14-31(15-17-32)18-20-9-11-21(27)12-10-20/h2-4,6-7,9-12H,5,8,13-18H2,1H3,(H,29,34,35) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTEDHFVOGBBXOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=C(C=C4)Cl)CCCC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClN6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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